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Compound of Interest

Compound Name: SPV106

Cat. No.: B610957

Essential Safety and Handling Guide for SPV106

Disclaimer: This document provides essential safety and logistical information for the handling
of SPV106 based on publicly available data. A complete Safety Data Sheet (SDS) for SPV106
could not be located. Therefore, the information provided should be considered as a guideline
and supplemented with your institution's specific safety protocols and a comprehensive risk
assessment. Always consult with your institution's Environmental Health and Safety (EHS)
department for definitive guidance.

Immediate Safety and Hazard Information

SPV106 is identified as a combustible solid that may cause an allergic skin reaction. All
personnel must be aware of these hazards before handling the compound.

Hazard Summary Table

Hazard Classification GHS Code Description

. e May cause an allergic skin
Skin Sensitization H317 )
reaction.

Physical Hazard - Combustible Solid.

Personal Protective Equipment (PPE)
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Due to the lack of a specific Safety Data Sheet, the following PPE recommendations are based
on general best practices for handling skin-sensitizing and combustible solids in a laboratory
setting.

PPE Requirements Table

Protection Type Specification Rationale

Nitrile gloves (or other
) chemically resistant gloves as To prevent skin contact and
Hand Protection ) o ] o
determined by your institution's  potential sensitization.

chemical safety plan).

Safety glasses with side To protect eyes from dust
Eye Protection shields or chemical splash particles and potential
goggles. splashes.

] To protect skin and clothing
Body Protection Laboratory coat. o
from contamination.

Not generally required for
small quantities handled with
adequate ventilation. Use a ) )
) ] ] ] To prevent inhalation of dust
Respiratory Protection NIOSH-approved respirator if ticl
o , particles.
dust generation is likely or if
working in a poorly ventilated

area.

Operational Plan for Handling and Disposal

This operational plan provides a step-by-step guide for the safe handling and disposal of
SPV106.

Handling Protocol

e Preparation:

o Ensure a clean and organized workspace.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b610957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Verify that a currently certified chemical fume hood is available and functioning correctly.
o Assemble all necessary equipment and PPE before handling the compound.

o Locate the nearest safety shower and eyewash station.

e Donning PPE:

[¢]

Put on a laboratory coat.

[e]

Don safety glasses or goggles.

[e]

Wash and dry hands thoroughly.

o

Put on nitrile gloves, ensuring they are free of tears or defects.
e Handling SPV106:

o Conduct all manipulations of SPV106 within a chemical fume hood to minimize inhalation
exposure and contain any dust.

o Use appropriate tools (e.g., spatulas, weigh paper) to handle the solid material. Avoid
creating dust.

o If weighing, use an analytical balance inside the fume hood or in a designated weighing
enclosure.

o Keep containers of SPV106 closed when not in use.

e Post-Handling:

o

Clean all equipment and the work area thoroughly after use.

[¢]

Decontaminate surfaces with an appropriate solvent (e.g., 70% ethanol), following your
laboratory's standard procedures.

[¢]

Remove gloves and dispose of them in the designated hazardous waste container.

[¢]

Wash hands thoroughly with soap and water.
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Disposal Plan

All waste contaminated with SPV106 must be treated as hazardous waste.
o Waste Segregation:

o Solid Waste: Collect all disposable items that have come into contact with SPV106 (e.g.,
gloves, weigh paper, pipette tips) in a dedicated, clearly labeled hazardous waste
container.

o Liquid Waste: If SPV106 is used in a solution, collect the liquid waste in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other waste
streams unless explicitly permitted by your institution's EHS department.

o Container Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name ("SPV106"),
and the primary hazard(s) (e.g., "Skin Sensitizer," "Combustible Solid").

e Storage:

o Store hazardous waste containers in a designated, secure satellite accumulation area until
they are collected by your institution's EHS department.

e Disposal:

o Arrange for the disposal of all SPV106 waste through your institution's certified hazardous
waste management program. Do not dispose of SPV106 down the drain or in the regular
trash.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for safely handling and disposing of a
laboratory chemical with the hazard profile of SPV106.
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Caption: Workflow for Handling and Disposal of SPV106.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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